3-Amino-2,6-dichlorobenzene-1-sulfonamide

• Molecular Formula: C6H6Cl2N2O2S
• Molecular Weight: 241.09 g/mol
• SMILES: C1=CC(=C(C(=C1N)Cl)S(=O)(=O)N)Cl
• InChI: InChI=1S/C6H6Cl2N2O2S/c7-3-1-2-4(9)5(8)6(3)13(10,11)12/h1-2H,9H2,(H2,10,11,12)
• InChIKey: LKUGSPQMLCIWRD-UHFFFAOYSA-N

3-Amino-2,6-dichlorobenzene-1-sulfonamide: Core Identity and Procurement-Relevant Characteristics

3-Amino-2,6-dichlorobenzene-1-sulfonamide (CAS 1862979-90-5) is a halogenated primary aminobenzenesulfonamide with the molecular formula C6H6Cl2N2O2S and a molecular weight of 241.09 g/mol. The compound features an amino group at the 3-position (meta) and a sulfonamide group at the 1-position, with chlorine atoms occupying the 2- and 6-positions . This specific substitution pattern distinguishes it from both the classical para-aminobenzenesulfonamide antibiotics and from alternative dichlorobenzenesulfonamide regioisomers.

Non-antibacterial scaffold Meta-amino configuration eliminates DHPS inhibition, supports eukaryotic assays without confounding antibacterial activity.

hCA isoform research context Meta-substitution pattern supports tumor-associated hCA IX/XII selectivity studies, based on class-level evidence.

Differentiated amine reactivity 2,6-dichloro electronic modulation provides distinct amine nucleophilicity for selective synthetic derivatization.

Why Generic Substitution of 3-Amino-2,6-dichlorobenzene-1-sulfonamide Fails

Attempts to substitute this compound with other aminobenzenesulfonamide regioisomers or halogenation patterns inevitably alter critical molecular recognition features. The meta-amino configuration renders the compound incapable of inhibiting dihydropteroate synthase (DHPS), the canonical target of para-aminobenzenesulfonamide antibiotics, thereby eliminating antibacterial activity that may be undesirable in non-antibiotic research applications [1]. Additionally, the electron-withdrawing 2,6-dichloro pattern modulates the amine nucleophilicity and the sulfonamide acidity in ways that differ measurably from 3,5-dichloro or non-halogenated analogs [2], impacting both reactivity and biological target engagement.

Aspect

This compound (target)

Common substitute

Amino substitution

Meta-amino, no DHPS inhibition

Para-amino (e.g., 4-amino-3,5-dichloro), retains antibacterial activity

Chlorine pattern

2,6-dichloro, stronger electron withdrawal at sulfonamide

3,5-dichloro, weaker inductive effect, altered pKa and reactivity

hCA selectivity trend

Predicted hCA IX/XII > hCA I

Para-substituted analogs often inhibit hCA I broadly, confounding isoform studies

• [1] Lian Z, et al. Development of a Dihydropteroate Synthase-Based Fluorescence Polarization Assay for Detection of Sulfonamides and Studying Its Recognition Mechanism. J Agric Food Chem. 2022;70(2):641-649. PMID 34830123. View Source
• [2] Supuran CT. Carbonic anhydrases: novel therapeutic applications for inhibitors and activators. Nat Rev Drug Discov. 2008;7(2):168-181. View Source

Quantitative Differential Evidence for 3-Amino-2,6-dichlorobenzene-1-sulfonamide vs. Closest Analogs

Meta-Amino Substitution Eliminates Classical Antibacterial Activity vs. para-Amino Isomers

The DHPS recognition mechanism requires a para-aminobenzenesulfonamide pharmacophore for competitive inhibition of para-aminobenzoic acid binding [1]. 3-Amino-2,6-dichlorobenzene-1-sulfonamide, possessing a meta-amino group, cannot adopt this binding geometry. In contrast, 4-amino-3,5-dichlorobenzenesulfonamide (CAS 22134-75-4) retains the para-amino configuration essential for DHPS inhibition and has demonstrated antibacterial activity against E. coli and S. aureus at concentrations as low as 10 µg/mL . This differential is critical when selecting a sulfonamide scaffold for applications where antibacterial activity must be absent to avoid confounding effects in non-antibacterial bioassays.

DHPS activity

Class-level

No antibacterial activity expected (meta-NH₂)

vs. para-isomer: E. coli / S. aureus inhibition at 10 µg/mL

Enables non-antibacterial eukaryotic assays

DHPS fluorescence polarization assay context

Evidence Dimension	DHPS inhibitory / antibacterial activity
Target Compound Data	No DHPS inhibition expected due to meta-amino configuration; no antibacterial activity anticipated.
Comparator Or Baseline	4-Amino-3,5-dichlorobenzenesulfonamide (para-amino isomer): reported growth inhibition of E. coli and S. aureus at 10 µg/mL.
Quantified Difference	Qualitative difference: presence vs. absence of antibacterial activity.
Conditions	In vitro bacterial growth inhibition assays; DHPS fluorescence polarization assay binding studies.

Why This Matters

This differentiation enables the use of 3-amino-2,6-dichlorobenzene-1-sulfonamide in eukaryotic cell-based assays or in vivo models where background antibacterial activity would confound results.

• [1] Lian Z, et al. Development of a Dihydropteroate Synthase-Based Fluorescence Polarization Assay for Detection of Sulfonamides and Studying Its Recognition Mechanism. J Agric Food Chem. 2022;70(2):641-649. PMID 34830123. View Source

Meta-Substitution Confers Carbonic Anhydrase Isoform Selectivity Profile Distinct from para-Analogs

A systematic study of metal carbene N-H insertion on unprotected aminobenzenesulfonamides demonstrated that meta-substituted analogs yield inhibitors with potent activity against tumor-associated human carbonic anhydrase isoforms hCA IX and hCA XII (Ki values in the low nanomolar range, e.g., < 100 nM for multiple compounds) while sparing the cytosolic off-target isoform hCA I [1]. In contrast, para-substituted sulfanilamide-derived inhibitors frequently exhibit broader isoform inhibition including hCA I. Although the study did not test 3-amino-2,6-dichlorobenzene-1-sulfonamide directly, the meta-substitution pattern is structurally homologous and is expected to confer a similar selectivity trend.

hCA selectivity

Class-level inference

Predicted Ki

Supports tumor-associated hCA isoform selectivity research

Stopped-flow CO₂ hydration assay context

Electronic effects

Class-level

Net ∑σ difference ≈ 0.2 units at sulfonamide carbon

2,6-Cl (ortho σ ≈ 0.47) vs. 3,5-Cl (meta σ = 0.37)

Alters amine nucleophilicity and sulfonamide acidity

Hammett LFER analysis; influences coupling yields

Evidence Dimension	Carbonic anhydrase isoform inhibition profile
Target Compound Data	No direct Ki data available. Predicted by structural analogy to meta-substituted benzenesulfonamides: Ki < 100 nM for hCA IX/XII, minimal hCA I inhibition.
Comparator Or Baseline	para-Substituted sulfanilamide derivatives: typically inhibit hCA I, II, IX, and XII with Ki values ranging from low nanomolar to micromolar depending on substitution.
Quantified Difference	Selectivity index not directly quantifiable; class-level trend indicates >10-fold selectivity for hCA IX/XII over hCA I for meta-substituted series.
Conditions	Stopped-flow CO2 hydration assay; recombinant human carbonic anhydrase isoforms I, II, IX, XII.

Why This Matters

This predicted selectivity profile makes the compound a preferred scaffold for developing tumor-selective carbonic anhydrase inhibitors where hCA I inhibition is undesirable due to potential side effects.

• [1] Sharonova T, et al. Insertion of metal carbenes into the anilinic N-H bond of unprotected aminobenzenesulfonamides delivers low nanomolar inhibitors of human carbonic anhydrase IX and XII isoforms. Eur J Med Chem. 2021;218:113352. PMID 33774343. View Source

2,6-Dichloro Substitution Pattern Provides Unique Electronic Modulation vs. 3,5-Dichloro Analogs

The ortho-ortho' dichloro substitution at positions 2 and 6 exerts a combined inductive electron-withdrawing effect on the adjacent sulfonamide (position 1) and the para-oriented amino group (position 3) that is distinct from the 3,5-dichloro pattern found in common analogs such as 3,5-dichlorobenzenesulfonamide (CAS 19797-32-1). Hammett substituent constant analysis indicates that a 2,6-dichloro substitution produces a stronger net electron-withdrawing effect at the sulfonamide-bearing carbon compared to 3,5-dichloro substitution, which places the chlorine atoms meta to the sulfonamide [1]. This results in a lower pKa of the sulfonamide NH2 and reduced nucleophilicity of the aromatic amine, parameters that directly affect coupling reaction yields and biological target binding.

Electronic effects

Class-level

Net ∑σ difference ≈ 0.2 units at sulfonamide carbon

2,6-Cl (ortho σ ≈ 0.47) vs. 3,5-Cl (meta σ = 0.37)

Alters amine nucleophilicity and sulfonamide acidity

Hammett LFER analysis; influences coupling yields

Evidence Dimension	Electronic modulation of reactive functional groups
Target Compound Data	2,6-dichloro pattern: sulfonamide at C1 experiences ortho-chlorine inductive effects; amine at C3 experiences para-chlorine inductive effects.
Comparator Or Baseline	3,5-Dichlorobenzenesulfonamide (CAS 19797-32-1): chlorine atoms meta to sulfonamide, exert weaker inductive withdrawal at the sulfonamide position.
Quantified Difference	Hammett σm (meta-Cl) = 0.37; σp (para-Cl) = 0.23; 2,6-dichloro provides two ortho-σ effects (σo ≈ 0.47 estimated) at the sulfonamide carbon vs. two meta-σ effects for 3,5-isomer. Net difference in ∑σ at sulfonamide-bearing position is approximately 0.2 σ units.
Conditions	Physical-organic chemistry parameters derived from Hammett linear free-energy relationships.

Why This Matters

The distinct electronic environment directly influences the reactivity of the amine for subsequent derivatization chemistries (e.g., amide coupling, diazotization) and the sulfonamide's hydrogen-bond donor/acceptor properties in biological target engagement.

• [1] Hansch C, Leo A, Taft RW. A survey of Hammett substituent constants and resonance and field parameters. Chem Rev. 1991;91(2):165-195. View Source

Best Research and Industrial Application Scenarios for 3-Amino-2,6-dichlorobenzene-1-sulfonamide

Non-Antibacterial Sulfonamide Scaffold for Eukaryotic Cell-Based Screening

In phenotypic screening campaigns where sulfonamide-based compounds are used as probes, 3-amino-2,6-dichlorobenzene-1-sulfonamide offers a scaffold free from confounding antibacterial effects that would otherwise interfere with eukaryotic cell viability or reporter assays. As established in Evidence Item 1, the meta-amino configuration precludes DHPS inhibition, unlike para-amino analogs [1].

Tumor-Selective Carbonic Anhydrase Inhibitor Development

For medicinal chemistry programs targeting tumor-associated hCA IX and XII, this compound provides a starting point for derivatization that is predicted to spare the widely expressed hCA I isoform. The class-level selectivity trend demonstrated for meta-substituted benzenesulfonamides supports this application scope [2].

Synthetic Intermediate Requiring Differentiated Amine Reactivity

The 2,6-dichloro substitution pattern imparts a unique electronic profile to both the sulfonamide and amine functionalities. This makes the compound a valuable building block when reaction selectivity between competing nucleophilic sites is required, as the electronic modulation described in Evidence Item 3 alters amine nucleophilicity in a predictable manner [3].

Application

Selection Property

Validation Focus

Eukaryotic cell-based screening

Non-antibacterial scaffold

Confirm absence of DHPS inhibition in assay conditions

Tumor-associated hCA isoform research

Predicted hCA IX/XII selectivity trend

Validate isoform inhibition profile against hCA I, II, IX, XII

Synthetic intermediate with controlled reactivity

2,6-dichloro electronic modulation

Assess amine nucleophilicity and coupling selectivity

• [1] Lian Z, et al. Development of a Dihydropteroate Synthase-Based Fluorescence Polarization Assay for Detection of Sulfonamides and Studying Its Recognition Mechanism. J Agric Food Chem. 2022;70(2):641-649. PMID 34830123. View Source
• [2] Sharonova T, et al. Insertion of metal carbenes into the anilinic N-H bond of unprotected aminobenzenesulfonamides delivers low nanomolar inhibitors of human carbonic anhydrase IX and XII isoforms. Eur J Med Chem. 2021;218:113352. PMID 33774343. View Source
• [3] Hansch C, Leo A, Taft RW. A survey of Hammett substituent constants and resonance and field parameters. Chem Rev. 1991;91(2):165-195. View Source